Glyceryl Monoundecylenate: A Technical Guide to its Chemical Properties and Structure
Glyceryl Monoundecylenate: A Technical Guide to its Chemical Properties and Structure
For Researchers, Scientists, and Drug Development Professionals
Introduction
Glyceryl monoundecylenate is the monoester of glycerol (B35011) and undecylenic acid.[1] It is a versatile compound utilized across the pharmaceutical, cosmetic, and personal care industries, valued for its emulsifying, skin-conditioning, and antimicrobial properties.[2][3] This technical guide provides an in-depth overview of its chemical structure, physicochemical properties, synthesis, and analytical methodologies.
Chemical Structure and Identification
Glyceryl monoundecylenate is primarily the 1-monoester of undecylenic acid and glycerol, though commercial products may contain a mixture of 1- and 2-monoesters, as well as small amounts of di- and triesters.[4] The undecylenic acid moiety is derived from castor oil, making it a vegetable-based ingredient.[5]
The IUPAC name for the 1-isomer is 2,3-dihydroxypropyl undec-10-enoate.[6]
// Define atom nodes C1 [label="CH₂="]; C2 [label="CH-"]; CH2_group [label="(CH₂)₇"]; C10 [label="-CH₂-"]; C11 [label="C", fontcolor="#202124"]; O1_double [label="O", fontcolor="#202124"]; O2_single [label="O-"]; G1 [label="CH₂-"]; G2 [label="CH-"]; G3 [label="CH₂"]; OH1 [label="OH"]; OH2 [label="OH"];
// Define invisible nodes for layout inv1 [shape=point, width=0]; inv2 [shape=point, width=0]; inv3 [shape=point, width=0]; inv4 [shape=point, width=0];
// Connect atoms edge [penwidth=1.5, color="#202124"]; C1 -- C2; C2 -- CH2_group; CH2_group -- C10; C10 -- C11; C11 -- O1_double [dir=none, len=0.5]; C11 -- O2_single [dir=none, len=0.5]; O2_single -- G1; G1 -- G2; G2 -- G3; G2 -- OH1; G3 -- OH2;
// Position nodes {rank=same; C1; C2; CH2_group; C10; C11; O1_double; O2_single; G1; G2; G3; OH1; OH2;} } Caption: Chemical structure of 1-Glyceryl Monoundecylenate.
Physicochemical Properties
The physical and chemical properties of glyceryl monoundecylenate can vary slightly depending on the grade and purity. A summary of typical values is presented below.
Table 1: General and Physical Properties
| Property | Value | Reference(s) |
| Appearance | Colorless to pale yellow liquid or solid; waxy solid; creamy paste | [2][7] |
| Molecular Formula | C₁₄H₂₆O₄ | [6] |
| Molecular Weight | 258.35 g/mol | [6] |
| CAS Number | 65684-27-7, 62285-15-8, 123759-97-7 | [3][6][7] |
| Melting Point | ≤16 °C / Below 25 °C | [7] |
| Density | ~0.98 g/cm³ | [7] |
| Refractive Index | ~1.448 – 1.454 | [7] |
| Solubility | Soluble in alcohols and oils; Insoluble or slightly soluble in water | [7] |
Table 2: Chemical Characteristics
| Property | Value Range | Reference(s) |
| Acid Value | ≤ 3 - 7 mg KOH/g | [8] |
| Saponification Value | 180 - 225 mg KOH/g | [8] |
| Iodine Value | 74 - 110 g I₂/100g | [8] |
| Hydroxyl Value | 80 - 100 | [8] |
| pH (of solution) | 4 - 8 | [7] |
| Purity (Monoester Content) | ≥ 60% - >99% | [7] |
Synthesis Overview
Glyceryl monoundecylenate is produced through the esterification of glycerol with undecylenic acid.[3] Both conventional chemical synthesis and enzymatic routes are employed.[4]
// Add catalyst information Catalyst [shape=plaintext, label="Catalyst:\n- Acid (Conventional)\n- Lipase (B570770) (Enzymatic)", fontcolor="#4285F4"]; Catalyst -> Esterification [style=dashed, arrowhead=none]; } Caption: Generalized workflow for the synthesis of glyceryl monoundecylenate.
Enzymatic Synthesis
Enzymatic synthesis offers a green chemistry approach, utilizing lipases (e.g., Candida antarctica lipase B) as biocatalysts.[4] This method provides high specificity, minimizing byproduct formation and operating under milder conditions compared to conventional methods.[4] Key optimized parameters for enzymatic synthesis include a molar ratio of undecylenic acid to glycerol of 1:5 in a solvent like tert-butyl alcohol, with continuous removal of water to drive the reaction forward.[4]
Antimicrobial Mechanism of Action
Glyceryl monoundecylenate's antimicrobial activity is primarily attributed to the undecylenic acid moiety.[4] The mechanism is largely considered a non-specific, physical interaction with the microbial cell membrane.[4] As an amphiphilic molecule, it inserts into the lipid bilayer of bacteria and fungi, disrupting the membrane's structural integrity.[4] This leads to increased permeability, leakage of essential intracellular components, and ultimately, cell death.[4]
Experimental Protocols
The following are generalized protocols for determining key chemical properties of glyceryl monoundecylenate, based on standard methods for fats and oils.
Determination of Acid Value
Principle: The acid value is the mass in milligrams of potassium hydroxide (B78521) (KOH) required to neutralize the free fatty acids in one gram of the substance.[9] This value is determined by titrating a weighed sample in a suitable solvent with a standardized solution of potassium hydroxide.
Methodology:
-
Sample Preparation: Accurately weigh approximately 0.1-0.3 g of glyceryl monoundecylenate into a 100 ml Erlenmeyer flask.[9]
-
Dissolution: Add a suitable solvent mixture, such as n-hexane or neutralized ethanol, to dissolve the sample.[9]
-
Indicator: Add a few drops of a suitable indicator, such as phenolphthalein (B1677637).[9]
-
Titration: Titrate the solution with a standardized 0.02N ethanolic potassium hydroxide (KOH) solution until a persistent pink color is observed for at least 30 seconds.[9]
-
Blank: Perform a blank titration using the same volume of solvent and indicator but without the sample.[9]
-
Calculation: Acid Value (mg KOH/g) = (V_s - V_b) * N * 56.1 / W
-
Where:*
-
V_s = volume of KOH solution used for the sample (ml)
-
V_b = volume of KOH solution used for the blank (ml)
-
N = Normality of the KOH solution
-
56.1 = Molecular weight of KOH ( g/mol )
-
W = Weight of the sample (g)
-
Determination of Saponification Value
Principle: The saponification value is the number of milligrams of potassium hydroxide required to saponify one gram of a fat or oil.[10] It is a measure of the average molecular weight of the fatty acids in the sample.[11] The sample is refluxed with an excess of alcoholic KOH, and the unreacted KOH is titrated with a standard acid.
Methodology:
-
Sample Preparation: Accurately weigh 1-2 g of glyceryl monoundecylenate into a 250 ml conical flask with a ground glass joint.[10]
-
Saponification: Pipette 25 ml of approximately 0.5N alcoholic KOH solution into the flask.[10] Attach a reflux condenser.
-
Heating: Heat the flask on a water bath or hot plate, boiling gently but steadily for about 60 minutes to ensure complete saponification.[10]
-
Titration: After cooling, add 1 ml of phenolphthalein indicator and titrate the excess KOH with a standardized 0.5N hydrochloric acid (HCl) solution until the pink color disappears.[10]
-
Blank: Conduct a blank determination under the same conditions, omitting the sample.
-
Calculation: Saponification Value (mg KOH/g) = (B - S) * N * 56.1 / W
-
Where:*
-
B = volume of HCl solution used for the blank (ml)
-
S = volume of HCl solution used for the sample (ml)
-
N = Normality of the HCl solution
-
56.1 = Molecular weight of KOH ( g/mol )
-
W = Weight of the sample (g)
-
Determination of Iodine Value
Principle: The iodine value is a measure of the degree of unsaturation in a fat or oil and is expressed as the grams of iodine absorbed by 100 grams of the sample.[12] The double bonds in the undecylenate chain react with an iodine-containing reagent (e.g., Wijs solution - iodine monochloride). The excess reagent is then determined by titration.[13][14]
Methodology (Wijs Method):
-
Sample Preparation: Accurately weigh a quantity of glyceryl monoundecylenate (the amount depends on the expected iodine value) into a dry iodine flask.
-
Dissolution: Dissolve the sample in a suitable solvent like carbon tetrachloride or cyclohexane.
-
Reagent Addition: Add a precise volume (e.g., 25 ml) of Wijs solution. Stopper the flask and swirl to mix.
-
Reaction: Place the flask in the dark for 30-60 minutes to allow the reaction to complete.[13]
-
Potassium Iodide Addition: Add 20 ml of 15% potassium iodide solution and 100 ml of recently boiled and cooled water.[14]
-
Titration: Titrate the liberated iodine with a standardized 0.1N sodium thiosulfate (B1220275) solution, shaking vigorously, until the yellow color almost disappears. Add a few drops of starch indicator and continue titrating until the blue color disappears.[14]
-
Blank: Conduct a blank determination under the same conditions without the sample.
-
Calculation: Iodine Value (g I₂/100g) = (B - S) * N * 12.69 / W
-
Where:*
-
B = volume of sodium thiosulfate solution used for the blank (ml)
-
S = volume of sodium thiosulfate solution used for the sample (ml)
-
N = Normality of the sodium thiosulfate solution
-
12.69 = Conversion factor (atomic weight of iodine / 10)
-
W = Weight of the sample (g)
-
Analysis by Gas Chromatography (GC)
Principle: Gas chromatography is used to determine the purity of glyceryl monoundecylenate and to quantify the relative amounts of mono-, di-, and triglycerides. As monoacylglycerols are not typically volatile, they often require derivatization (e.g., silylation) before analysis.[15]
Methodology Outline:
-
Derivatization (if required): The hydroxyl groups of the glycerol backbone are converted to trimethylsilyl (B98337) (TMS) ethers to increase volatility.[16]
-
Injection: A small volume of the derivatized or underivatized sample (dissolved in a suitable solvent) is injected into the gas chromatograph.[17]
-
Separation: The components are separated on a capillary column (e.g., a polyester (B1180765) or specialized column for lipid analysis) based on their boiling points and interaction with the stationary phase.[17]
-
Detection: A Flame Ionization Detector (FID) is commonly used for detection.[15]
-
Quantification: The peak areas are compared to those of an internal standard to determine the concentration of each component.[17]
Analysis by High-Performance Liquid Chromatography (HPLC)
Principle: HPLC can be used to separate and quantify mono-, di-, and triglycerides without the need for derivatization.[18] Normal-phase or reversed-phase chromatography can be employed.
Methodology Outline:
-
Sample Preparation: The sample is dissolved in a suitable mobile phase component.
-
Injection: The sample solution is injected into the HPLC system.
-
Separation: Separation is achieved on a suitable column (e.g., silica (B1680970) for normal-phase, C18 for reversed-phase).
-
Detection: Since glycerides lack strong UV chromophores, detectors like a Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) are used for universal detection of non-volatile analytes.[18]
-
Quantification: Peak areas are compared against calibration curves of known standards.[18]
References
- 1. ewg.org [ewg.org]
- 2. Glyceryl Mono Undecylenate - Acme Synthetic Chemicals [acmechem.com]
- 3. specialchem.com [specialchem.com]
- 4. Glyceryl 1-undecylenate|Research Compound [benchchem.com]
- 5. Glyceryl Mono Undecenoate - Affordable Prices for Premium Quality [acmesynthetic.com]
- 6. Glyceryl 1-undecylenate | C14H26O4 | CID 9921382 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 7. Buy Glyceryl Mono Undecylenate at Best Price - Technical Grade [acmesynthetic.com]
- 8. Glyceryl Mono Undecylenate Exporter - Affordable Prices [acmesynthetic.com]
- 9. repository.seafdec.org [repository.seafdec.org]
- 10. egyankosh.ac.in [egyankosh.ac.in]
- 11. byjus.com [byjus.com]
- 12. Iodine value - Wikipedia [en.wikipedia.org]
- 13. A miniaturized iodine value assay for quantifying the unsaturated fatty acid content of lipids, lipid mixtures, and biological membranes - PMC [pmc.ncbi.nlm.nih.gov]
- 14. Estimation of Iodine Value of Fats and Oils (Theory) : Biochemistry Virtual Lab I : Biotechnology and Biomedical Engineering : Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]
- 15. Lipid Analysis by Gas Chromatography and Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. diglib.tugraz.at [diglib.tugraz.at]
- 17. researchgate.net [researchgate.net]
- 18. hplc.eu [hplc.eu]
